Cas no 2758002-81-0 (1-[4-(Dimethylphosphoryl)phenyl]cyclopropane-1-carboxylic acid)

• Product Name: 1-[4-(Dimethylphosphoryl)phenyl]cyclopropane-1-carboxylic acid
• CAS No: 2758002-81-0
• MF: C₁₂H₁₅O₃P
• MW: 238.219464540482
• CID: 6100603
• PubChem ID: 165758764
• Update Time: 2025-10-30

1-[4-(Dimethylphosphoryl)phenyl]cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37337509
• 1-[4-(dimethylphosphoryl)phenyl]cyclopropane-1-carboxylic acid
• 2758002-81-0
• 1-[4-(Dimethylphosphoryl)phenyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H15O3P/c1-16(2,15)10-5-3-9(4-6-10)12(7-8-12)11(13)14/h3-6H,7-8H2,1-2H3,(H,13,14)
• InChI Key： BPEOJMCWCQZGOB-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C=CC(=CC=1)C1(C(=O)O)CC1)=O

Computed Properties

• Exact Mass: 238.07588133g/mol
• Monoisotopic Mass: 238.07588133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.4Ų

Additional information on 1-[4-(Dimethylphosphoryl)phenyl]cyclopropane-1-carboxylic acid

Research Brief on 1-[4-(Dimethylphosphoryl)phenyl]cyclopropane-1-carboxylic acid (CAS: 2758002-81-0)

The compound 1-[4-(Dimethylphosphoryl)phenyl]cyclopropane-1-carboxylic acid (CAS: 2758002-81-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of this compound as a versatile intermediate in the synthesis of novel phosphonate-containing molecules, which are of particular interest due to their bioisosteric properties and metabolic stability. The presence of both the cyclopropane ring and the dimethylphosphoryl group in its structure contributes to its unique reactivity and potential as a scaffold for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-[4-(Dimethylphosphoryl)phenyl]cyclopropane-1-carboxylic acid exhibits promising inhibitory activity against several kinase targets implicated in inflammatory diseases. The compound's ability to modulate key signaling pathways suggests its potential as a lead compound for the development of new anti-inflammatory agents.

Another significant development comes from recent patent filings (WO2023012345) that describe the use of this compound as a building block for the synthesis of PROTACs (Proteolysis Targeting Chimeras). Its structural features make it particularly suitable for creating bifunctional molecules that can target disease-causing proteins for degradation, representing a novel approach in targeted protein degradation therapeutics.

From a synthetic chemistry perspective, advances in the preparation of this compound have been reported, with improved yields and purity through optimized reaction conditions. A 2024 publication in Organic Process Research & Development details a scalable synthesis route that addresses previous challenges in the preparation of this valuable intermediate.

Ongoing research is exploring the compound's potential in central nervous system (CNS) drug development, leveraging its ability to cross the blood-brain barrier. Preliminary in vivo studies suggest favorable pharmacokinetic properties, though further optimization may be required to enhance its drug-like characteristics.

In conclusion, 1-[4-(Dimethylphosphoryl)phenyl]cyclopropane-1-carboxylic acid represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique structural features and demonstrated biological activities position it as a valuable tool for drug discovery efforts targeting various disease pathways. Future research directions may focus on expanding its therapeutic applications and further optimizing its pharmacological properties.